Cas no 10116-74-2 (3-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 3-chlorobenzene-1-sulfonyl fluoride
• CAS No: 10116-74-2
• MF: C₆H₄ClFO₂S
• MW: 194.611163139343
• MDL: MFCD27940834
• CID: 1128332
• PubChem ID: 21699831
• Update Time: 2025-11-06

3-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3-chloro-
• 3-chlorobenzenesulfonyl fluoride
• 3-chlorobenzene-1-sulfonyl fluoride
• BY-0250
• DTXSID20617114
• 3-chloro-benzenesulfonylfluoride
• 10116-74-2
• 3-chloro-benzenesulfonyl fluoride
• SCHEMBL1018322
• EN300-224379
• AKOS034834158
• 3-Chlorobenzenesulfonyl fluoride, 95%

• MDL： MFCD27940834
• Inchi： 1S/C6H4ClFO2S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H
• InChI Key： SVUFZCYVNYUZBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(=O)(=O)F

Computed Properties

• Exact Mass: 193.96052
• Monoisotopic Mass: 193.9604564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.4280 g/L at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n/D 1.5161
• PSA: 34.14

3-chlorobenzene-1-sulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-chlorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 3-Chlorobenzene-1-sulfonyl fluoride (CAS No. 10116-74-2): Properties, Applications, and Industry Insights

3-Chlorobenzene-1-sulfonyl fluoride (CAS No. 10116-74-2) is a specialized organosulfur compound widely recognized for its unique chemical properties and versatility in synthetic chemistry. This compound, often abbreviated as 3-CBSF, features a sulfonyl fluoride functional group attached to a chlorinated benzene ring, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₆H₄ClFO₂S, highlights its distinct structural characteristics, which contribute to its reactivity and utility in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions—a rapidly growing field in modern drug discovery.

The rising demand for 3-chlorobenzene-1-sulfonyl fluoride is closely tied to its role in bioconjugation and proteomics research. Researchers frequently search for "3-CBSF synthesis methods" or "sulfonyl fluoride applications in drug development," reflecting its relevance in cutting-edge science. Unlike traditional sulfonyl chlorides, 3-CBSF offers enhanced stability and selectivity, making it ideal for labeling biomolecules or modifying proteins—an area gaining traction due to advancements in targeted therapeutics and precision medicine.

From an industrial perspective, CAS No. 10116-74-2 is pivotal in producing high-performance polymers and specialty coatings. Its ability to form covalent bonds under mild conditions aligns with the global shift toward sustainable chemistry. Environmental concerns have spurred interest in "green synthesis of sulfonyl fluorides," where 3-CBSF serves as a model compound due to its minimal byproduct formation. Additionally, its compatibility with flow chemistry systems addresses scalability challenges—a frequent query among manufacturers optimizing large-scale production.

Analytical studies of 3-chlorobenzene-1-sulfonyl fluoride emphasize its spectroscopic fingerprints, such as NMR shifts (¹H, ¹³C, and ¹⁹F) and mass spectrometry fragmentation patterns. These data are critical for quality control, as evidenced by searches for "3-CBSF purity analysis" and "HPLC methods for sulfonyl fluorides." The compound’s crystalline structure and solubility profiles (organic solvent compatibility) further expand its utility in catalytic applications and ligand design.

Emerging trends also highlight 3-CBSF’s potential in PET (Positron Emission Tomography) tracer development, leveraging its fluorine moiety for radiolabeling. This aligns with the increasing focus on "molecular imaging probes" in academic and pharmaceutical forums. Moreover, its role in covalent inhibitor design—particularly for kinase targets—has been widely discussed in recent literature, addressing common search queries like "sulfonyl fluorides in covalent drug discovery."

In summary, 3-chlorobenzene-1-sulfonyl fluoride (CAS No. 10116-74-2) bridges fundamental research and industrial innovation. Its multifaceted applications—from SuFEx chemistry to biomaterials engineering—underscore its importance in contemporary science. As industries prioritize efficient synthetic routes and eco-friendly processes, this compound remains at the forefront of technological advancements, answering critical questions in both academic and commercial spheres.